Cas no 2151420-24-3 (2-(2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid)

2-(2-{(tert-Butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid is a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active compounds. Its structure features a tert-butoxycarbonyl (Boc) protected amine group and an acetic acid moiety, making it valuable for peptide coupling and further functionalization. The indene scaffold provides rigidity, which can enhance binding affinity in drug design. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic modifications. This compound is well-suited for applications in medicinal chemistry, where precise control over molecular architecture is critical. Its high purity and well-defined reactivity profile make it a reliable building block for complex organic transformations.

2-(2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid structure

2151420-24-3 structure

Product Name:2-(2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid

CAS No:2151420-24-3

MF:C₁₆H₂₁NO₄

MW:291.34224486351

CID:5610988

PubChem ID:53800394

Update Time:2025-05-27

2-(2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL4815892
- EN300-816669
- 2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid
- 2151420-24-3
- 2-(2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid
- Inchi： 1S/C16H21NO4/c1-15(2,3)21-14(20)17-16(10-13(18)19)8-11-6-4-5-7-12(11)9-16/h4-7H,8-10H2,1-3H3,(H,17,20)(H,18,19)
- InChI Key： FHZTXUODIJBONK-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(NC1(CC(=O)O)CC2C=CC=CC=2C1)=O

Computed Properties

Exact Mass: 291.14705815g/mol
Monoisotopic Mass: 291.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 399
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 75.6Å²

2-(2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-inden-2-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-816669-0.05g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	0.05g	$468.0	2025-02-21
Enamine	EN300-816669-0.1g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	0.1g	$490.0	2025-02-21
Enamine	EN300-816669-0.25g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	0.25g	$513.0	2025-02-21
Enamine	EN300-816669-0.5g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	0.5g	$535.0	2025-02-21
Enamine	EN300-816669-1.0g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	1.0g	$557.0	2025-02-21
Enamine	EN300-816669-2.5g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	2.5g	$1089.0	2025-02-21
Enamine	EN300-816669-5.0g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	5.0g	$1614.0	2025-02-21
Enamine	EN300-816669-10.0g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3	95.0%	10.0g	$2393.0	2025-02-21
Enamine	EN300-816669-1g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3		1g	$557.0	2023-09-02
Enamine	EN300-816669-5g	2-(2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-inden-2-yl)acetic acid	2151420-24-3		5g	$1614.0	2023-09-02